Cas no 42397-64-8 (1,6-Dinitropyrene)

1,6-Dinitropyrene Properties

Names and Identifiers

• 1,6-Dinitropyrene
• 1,6-Dinitropyreneneat
• GUXACCKTQWVTLG-UHFFFAOYSA-N
• 1,6-DINITROPYRENE [HSDB]
• 1,6-Dinitropyrene [Nitroarenes]
• HSDB 7874
• 1,6-Dinitropyrene, ~60% (TLC)
• BIDD:ER0474
• NS00006307
• CHEMBL349860
• UNII-66Q2ZUF83N
• DTXSID90872819
• CCRIS 2212
• AKOS015913447
• DINITROPYRENE, 1,6-
• 42397-64-8
• Q27115788
• 1,6-Dinitropyrene, 98%
• BRN 3413178
• 1,6-DINITROPYRENE [IARC]
• 1,6-Dinitro-pyrene
• FT-0639789
• 66Q2ZUF83N
• Pyrene, 1,6-dinitro-
• CHEBI:34066
• SCHEMBL967910
• +Expand

• InChIKey： GUXACCKTQWVTLG-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H8N2O4/c19-17(20)13-8-4-10-2-6-12-14(18(21)22)7-3-9-1-5-11(13)16(10)15(9)12/h1-8H
• SMILES： [N+](C1C2C3=C4C(=CC=2)C=CC([N+]([O-])=O)=C4C=CC3=CC=1)([O-])=O

Computed Properties

• Exact Mass: 292.04800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 292.04840674g/mol
• Heavy Atom Count: 22
• Complexity: 442
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• LogP: 5.44680
• PSA: 91.64000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 434.19°C (rough estimate)
• Melting Point: >300 °C(lit.)
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Not determined
• Density: 1.2855 (rough estimate)

1,6-Dinitropyrene Security Information

• RTECS：UR2455000
• WGK Germany：3
• Safety Instruction： 53-36
• Risk Phrases：R45
• Dangerous goods sign： T
• Risk Phrases： 45

1,6-Dinitropyrene Customs Data

• HS CODE：2904209090
• Customs Data：

  China Customs Code:

  2904209090

  Overview:

  2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%